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Compound Name: Dicamba-diglycoamine

CAS No.: 104040-79-1

Cat. No.: B024898

Get Quote

As a Senior Application Scientist, this guide provides essential, field-proven safety and

operational protocols for handling Dicamba-diglycolamine salt. Adherence to these procedures

is critical for ensuring personnel safety and maintaining experimental integrity. This document is

structured to provide immediate, actionable information, explaining the causality behind each

recommendation to build a culture of safety and confidence in your laboratory.

Hazard Assessment: Understanding the "Why"
Dicamba-diglycolamine is a herbicide that poses several potential hazards to laboratory

personnel.[1] Understanding the routes of exposure is fundamental to appreciating the

necessity of the prescribed Personal Protective Equipment (PPE).

Primary Routes of Exposure: Inhalation of vapors, direct skin contact (dermal), and eye

contact from splashes are the primary risks.[1][2]

Health Hazards: Exposure can cause mild skin irritation and moderate to severe eye

irritation.[1] Inhalation may lead to respiratory tract irritation.[1][3]
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Therefore, all PPE requirements are designed as a self-validating system to create a complete

barrier against these exposure routes, a principle mandated by OSHA's standard on Personal

Protective Equipment (29 CFR 1910.132).[4][5]

Core Personal Protective Equipment (PPE)
Requirements
The following table summarizes the mandatory PPE for handling Dicamba-diglycolamine.

Selection must be based on a thorough hazard assessment for the specific task being

performed.[4][6]
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Body Part Required PPE Specification & Rationale

Hands Chemical-resistant gloves

Material: Butyl or Nitrile rubber

is recommended.[7][8]

Thickness: Minimum of 14 mils

to ensure adequate protection

and durability. Rationale:

Prevents dermal absorption,

which is a primary exposure

route. Thicker gloves provide

greater chemical resistance.[7]

Eyes & Face
Protective Eyewear / Face

Shield

Type: Chemical safety goggles

are mandatory. A full-face

shield must be worn over

goggles if there is a significant

splash hazard.[1] Standard:

Must be ANSI Z87.1 compliant.

Rationale: Protects against

accidental splashes that can

cause serious eye irritation or

damage.[1][9]

Body Chemical-resistant Clothing

Type: Long-sleeved shirt and

long pants are the baseline.

[10] For mixing, loading, or

handling concentrates, a

chemical-resistant apron or

coveralls are required over

personal clothing.[1][5]

Rationale: Provides a barrier

against spills and

contamination of personal

clothing.[1]

Respiratory NIOSH-approved Respirator Type: Required for tasks with

potential for aerosol or vapor

generation (e.g., mixing in

poorly ventilated areas). Use a
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respirator with an organic

vapor (OV) cartridge and an N,

R, or P series pre-filter.[11][12]

A PF10 (protection factor 10)

respirator is a common

minimum.[13][14] Rationale:

Prevents inhalation of harmful

vapors or aerosols.[12]

Feet Closed-toe Shoes & Socks

Type: Chemical-resistant

shoes or boots are

recommended. At a minimum,

fully enclosed leather or

synthetic shoes must be worn.

[10] Rationale: Protects feet

from spills and splashes.

Procedural Operations: From Selection to Disposal
Proper procedure is as critical as the equipment itself. The following workflows are designed to

prevent contamination and ensure safety throughout the handling process.

The level of PPE is dictated by the specific task. This decision-making process ensures that the

protection level matches the risk.
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Task Assessment

PPE Level

Identify Task:
Weighing, Mixing, Application, or Disposal?

Baseline PPE:
- Safety Goggles

- Nitrile/Butyl Gloves
- Lab Coat

- Closed-toe Shoes

Low Volume / Low Splash Potential
(e.g., weighing small quantities)

Enhanced PPE:
- Baseline PPE PLUS:

- Face Shield
- Chemical-resistant Apron/Coveralls

- NIOSH-approved Respirator

High Volume / High Splash Potential
(e.g., mixing large batches, spraying)
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Disposal Pathway

End of Task:
Used PPE & Containers

Disposable PPE
(Gloves, etc.)

Disposable

Reusable PPE
(Goggles, Respirator)

Reusable

Empty Product Containers

Container

Hazardous Waste
Disposal Bin

Decontaminate per
Manufacturer's Instructions

Triple-Rinse Container

Clean Storage

Store in Clean Area

Dispose of Container

Click to download full resolution via product page

Segregate and process used materials to ensure safe disposal.

Emergency Procedures for Exposure
In the event of PPE failure or accidental exposure, immediate action is crucial.

If on Skin: Immediately remove contaminated clothing. [8]Wash the affected skin area

thoroughly with soap and water. [1]* If in Eyes: Hold eyelids open and rinse cautiously with

clean water for at least 15 minutes. [9][15]Remove contact lenses, if present, after the first 5

minutes, then continue rinsing. [15]Seek medical attention if irritation persists. [1][8]* If

Inhaled: Move the person to fresh air immediately. [8]If the person is not breathing, call for

emergency medical help and give artificial respiration if trained.
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If Swallowed: Call a poison control center or doctor immediately for treatment advice. [1]Do

not induce vomiting unless told to do so by medical personnel. [15] Always have the Safety

Data Sheet (SDS) for Dicamba-diglycolamine readily available for emergency responders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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